2-chloro-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4,5-difluorobenzamide

• IUPAC Name: 2-chloro-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4,5-difluorobenzamide
• InChI: InChI=1S/C15H14ClF2N3OS/c16-10-7-12(18)11(17)6-9(10)13(22)19-15-21-20-14(23-15)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,19,21,22)
• InChI Key: MYEMPHIFYDRPJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN=C(S2)NC(=O)C3=CC(=C(C=C3Cl)F)F
• Molecular Formula: C15H14ClF2N3OS
• Molecular Weight: 357.8 g/mol

Description

2-chloro-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4,5-difluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BAY 1000394 and has been the subject of numerous studies to understand its synthesis, mechanism of action, and biochemical effects.

Mechanism of Action

The mechanism of action of 2-chloro-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4,5-difluorobenzamide involves the inhibition of the activity of the enzyme PARP-1, which is involved in DNA repair. This leads to the accumulation of DNA damage in cancer cells, which ultimately results in their death. Additionally, BAY 1000394 has been found to inhibit the expression of various inflammatory cytokines, leading to its potential use in treating inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that BAY 1000394 has significant effects on the biochemical and physiological processes in the body. It has been found to induce apoptosis in cancer cells, inhibit the proliferation of tumor cells, and reduce the production of inflammatory cytokines. Additionally, this compound has been found to have a neuroprotective effect and can improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4,5-difluorobenzamide in lab experiments include its potent anti-tumor activity, its ability to inhibit the expression of inflammatory cytokines, and its neuroprotective effects. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

The potential future directions for the use of BAY 1000394 in scientific research include its use in combination with other anti-tumor agents to enhance its efficacy, its potential use in treating other inflammatory diseases, and its use in developing new drugs for the treatment of various neurological disorders. Further studies are needed to determine the safety and efficacy of this compound in humans and to explore its potential applications in various fields.
In conclusion, 2-chloro-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4,5-difluorobenzamide is a chemical compound that has significant potential in scientific research. Its synthesis, mechanism of action, and biochemical effects have been studied extensively, and it has been found to have potent anti-tumor activity, anti-inflammatory effects, and neuroprotective effects. Further studies are needed to determine its safety and efficacy in humans and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of 2-chloro-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-4,5-difluorobenzamide involves a multi-step process that includes the reaction of 2-amino-5-cyclohexyl-1,3,4-thiadiazole with 2-chloro-4,5-difluorobenzoyl chloride in the presence of a base. The resulting intermediate is then treated with N,N-dimethylacetamide dimethyl acetal to obtain the final product.

Scientific Research Applications

The potential applications of BAY 1000394 in scientific research are vast and varied. Studies have shown that this compound has significant anti-tumor activity and can inhibit the growth of various cancer cells. It has also been found to be effective in treating inflammatory diseases and autoimmune disorders.